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Compound of Interest

Compound Name:
2-(3,5-dimethyl-1H-pyrazol-4-

yl)benzoic acid

Cat. No.: B1305944 Get Quote

CAS Number: 321309-43-7

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a summary of the publicly available technical information for 2-(3,5-
dimethyl-1H-pyrazol-4-yl)benzoic acid. Following a comprehensive search of scientific

literature and chemical databases, it has been determined that detailed experimental data,

including specific biological activities, in-depth experimental protocols, and established

signaling pathways for this particular compound, are not extensively reported in the public

domain.

The information that is available pertains to its basic chemical properties and the broader

context of related pyrazole-benzoic acid derivatives.

Chemical and Physical Properties
2-(3,5-dimethyl-1H-pyrazol-4-yl)benzoic acid is a heterocyclic organic compound containing

both a pyrazole and a benzoic acid moiety.[1][2] Basic identification and property data are

summarized below.
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Property Value Source

CAS Number 321309-43-7 [1][3]

Molecular Formula C₁₂H₁₂N₂O₂ [1]

Molecular Weight 216.24 g/mol [1]

Synonyms

4-(2-CARBOXYPHENYL)-3,5-

DIMETHYLPYRAZOLE, 2-

(3,5-Dimethylpyrazol-4-

yl)benzoic acid

[4]

Synthesis and Manufacturing
A specific, detailed experimental protocol for the synthesis of 2-(3,5-dimethyl-1H-pyrazol-4-
yl)benzoic acid is not readily available in the reviewed literature. However, the synthesis of

analogous pyrazole-benzoic acid hybrids typically involves condensation reactions.[5] For

instance, a plausible synthetic route for a structurally similar compound, 2-(4-formyl-3,5-

dimethyl-1H-pyrazol-1-yl)benzoic acid, involves the reaction of a hydrazinobenzoic acid with an

acetylacetone derivative to form the pyrazole core.[5] Another study details the synthesis of

various heterocyclic derivatives starting from 4-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-ylazo)-

benzoic acid.[6]

Biological and Pharmacological Context
While specific quantitative data on the biological activity of 2-(3,5-dimethyl-1H-pyrazol-4-
yl)benzoic acid is not available, the broader class of pyrazole derivatives is of significant

interest in medicinal chemistry due to a wide range of therapeutic properties.[7][8]

Derivatives of pyrazole have been investigated for numerous biological activities, including:

Antimicrobial Agents: Various pyrazole derivatives have shown potent activity against

antibiotic-resistant bacteria.[7][9][10] Some have been identified as inhibitors of fatty acid

biosynthesis in bacteria.[7]

Anticancer Activity: Certain pyrazole derivatives have been studied for their potential as

anticancer drugs, with mechanisms such as the inhibition of tubulin polymerization.[5]
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Anti-inflammatory and Analgesic Effects: The pyrazole core is a key feature in several

compounds with anti-inflammatory and analgesic properties.[9][11]

It is important to note that these activities are reported for the broader class of pyrazole-

containing compounds and not specifically for 2-(3,5-dimethyl-1H-pyrazol-4-yl)benzoic acid.

Without direct experimental evidence, it is not possible to attribute these properties to the topic

compound.

Experimental Data and Protocols
A thorough search for specific experimental protocols, quantitative biological data (e.g., IC₅₀,

MIC, Kᵢ values), or detailed assay methodologies for 2-(3,5-dimethyl-1H-pyrazol-4-yl)benzoic
acid did not yield any specific results. The existing literature focuses on structurally related

analogs.

Signaling Pathways and Mechanisms of Action
There is no information available in the public domain that describes the involvement of 2-(3,5-
dimethyl-1H-pyrazol-4-yl)benzoic acid in any specific biological signaling pathways.

Mechanistic studies are available for other pyrazole derivatives, which have been reported to

act as inhibitors of enzymes like DNA gyrase and topoisomerase IV in bacteria.[7][9]

Conclusion
2-(3,5-dimethyl-1H-pyrazol-4-yl)benzoic acid (CAS 321309-43-7) is a known chemical entity

with defined basic properties. However, there is a notable absence of in-depth technical data in

the public scientific literature regarding its specific synthesis protocols, quantitative biological

activity, and mechanisms of action. The biological potential of this compound can only be

inferred from the activities of structurally related pyrazole-benzoic acid derivatives, which have

shown promise in areas such as antimicrobial and anticancer research. Further investigation is

required to characterize the specific biological profile of this compound. Due to the lack of

available data, the creation of detailed experimental workflows or signaling pathway diagrams

is not feasible at this time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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